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Compound of Interest

Compound Name: 4,4-Dinitropent-1-ene

Cat. No.: B15491660 Get Quote

Physical Properties of 4,4-Dinitropent-1-ene: A
Technical Overview
Disclaimer: Publicly available experimental data on the physical properties (melting point,

boiling point, density) of 4,4-Dinitropent-1-ene is limited. This document provides computed

data for structurally related compounds to offer insights into the expected properties of the

target molecule.

Summary of Physical Properties of Related
Nitroalkenes
Due to the absence of experimentally determined physical properties for 4,4-Dinitropent-1-ene
in readily accessible literature, this section presents computed data for analogous compounds:

(4R)-4-nitropent-1-ene and 4-Methyl-4-nitropent-1-ene. These values are computationally

predicted and should be considered as estimates.
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Compound
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/mL)

4,4-

Dinitropent-1-

ene (Target)

C₅H₈N₂O₄ 160.13 Not Available Not Available Not Available

(4R)-4-

nitropent-1-

ene

C₅H₉NO₂ 115.13 Not Available Not Available Not Available

4-Methyl-4-

nitropent-1-

ene

C₆H₁₁NO₂ 129.16
Not

Available[1]

Not

Available[1]

Not

Available[1]

Note: The physical properties for 4-Methyl-4-nitropent-1-ene are listed as not available in the

provided synthesis reference.[1]

Experimental Protocols
Detailed experimental protocols for the determination of the melting point, boiling point, and

density of 4,4-Dinitropent-1-ene are not available due to the lack of published experimental

data. Generally, the physical properties of nitro compounds are determined using standard

laboratory techniques.

General Methodologies:

Melting Point: For solid nitro compounds, the melting point is typically determined using a

melting point apparatus, where a small sample is heated, and the temperature range over

which the substance melts is observed.

Boiling Point: For liquid nitro compounds, the boiling point can be determined by distillation.

The temperature at which the liquid boils under a specific atmospheric pressure is recorded.

Due to the potential thermal instability of some nitro compounds, distillation might be

performed under reduced pressure.
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Density: The density of liquid nitro compounds can be measured using a pycnometer or a

digital density meter, which determines the mass of a known volume of the substance at a

specific temperature.

Generalized Synthesis Workflow for Nitroalkenes
As a specific experimental workflow for 4,4-Dinitropent-1-ene is not available, a generalized

synthetic pathway for nitroalkenes is presented below. A common method for synthesizing

nitroalkenes is the Henry reaction (nitroaldol reaction), followed by dehydration.

Step 1: Henry Reaction (Nitroaldol Addition)

Step 2: Dehydration

Aldehyde/Ketone + Nitroalkane

Base Catalyst
(e.g., amine, alkoxide)

β-Nitro Alcohol Intermediate

Solvent
(e.g., THF, EtOH)

Dehydrating Agent
(e.g., Ac₂O, MsCl)

Intermediate from Step 1

Nitroalkene Product

Solvent
(e.g., CH₂Cl₂)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of nitroalkenes.
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This diagram illustrates a two-step process for synthesizing nitroalkenes. The first step involves

the base-catalyzed reaction of a carbonyl compound with a nitroalkane to form a β-nitro alcohol

intermediate. The second step is the dehydration of this intermediate to yield the final

nitroalkene product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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